Cas no 2171904-01-9 (N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide)

• Product Name: N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide
• CAS No: 2171904-01-9
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 6055994
• PubChem ID: 165557239
• Update Time: 2025-06-08

N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide
• 2171904-01-9
• EN300-1586232

• Inchi： 1S/C16H19NO2S/c1-4-17-20(18,19)14-9-10-16(13(3)11-14)15-8-6-5-7-12(15)2/h5-11,17H,4H2,1-3H3
• InChI Key： OVHMNRRCDQZAJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2C)=C(C)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 289.11365002g/mol
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.6Ų

Additional information on N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide

Recent Advances in the Study of N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide (CAS: 2171904-01-9)

In recent years, the compound N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide (CAS: 2171904-01-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The unique structural features of this compound, including its ethyl and methyl substituents, contribute to its enhanced bioavailability and target specificity, making it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the mechanistic pathways through which N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide exerts its anti-inflammatory effects. The researchers employed a combination of in vitro and in vivo models to demonstrate the compound's ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that the compound could serve as a potential lead for the development of next-generation anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement in the study of this compound comes from its application in oncology. A 2023 study in Cancer Research highlighted the compound's efficacy in targeting specific signaling pathways involved in tumor proliferation and metastasis. Using high-throughput screening and molecular docking techniques, the researchers identified that N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide exhibits strong binding affinity to certain oncogenic proteins, thereby inhibiting their activity. This discovery opens new avenues for the design of targeted cancer therapies with improved precision and reduced off-target effects.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthesis and formulation of N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide. A team of chemists recently reported a novel synthetic route that improves the yield and purity of the compound, addressing previous challenges in large-scale production. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the clinical translation of N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution profiles, its metabolism and elimination pathways require further optimization to enhance its therapeutic window. Ongoing research is focused on structural modifications and prodrug strategies to overcome these limitations and improve the compound's overall efficacy and safety.

In conclusion, N-ethyl-3-methyl-4-(2-methylphenyl)benzene-1-sulfonamide (CAS: 2171904-01-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with recent advancements in its synthesis and mechanistic understanding, position it as a promising candidate for future drug development. Continued interdisciplinary collaboration will be essential to fully unlock its therapeutic potential and address the remaining challenges in its clinical application.